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Introduction
Poly (ADP-ribose) polymerase (PARP) enzymes, particularly PARP1, are crucial for cellular

homeostasis, playing a key role in DNA single-strand break (SSB) repair through the Base

Excision Repair (BER) pathway.[1][2] Upon detecting a DNA break, PARP1 binds to the

damaged site and synthesizes poly (ADP-ribose) (PAR) chains, which act as a scaffold to

recruit other DNA repair proteins.[2][3] PARP inhibitors (PARPi) are a class of targeted

therapies that competitively bind to the catalytic domain of PARP, preventing this repair

process.[4][5]

The primary application of PARP inhibitors in cancer therapy is rooted in the concept of

synthetic lethality.[6][7][8] In cancer cells with mutations in BRCA1 or BRCA2 genes, the

homologous recombination (HR) pathway for repairing DNA double-strand breaks (DSBs) is

deficient.[6][9] When these HR-deficient cells are treated with a PARP inhibitor, the unrepaired

SSBs accumulate and collapse replication forks during cell division, leading to the formation of

DSBs.[5][10] Since the HR pathway is non-functional, these toxic DSBs cannot be repaired,

resulting in genomic instability and selective cancer cell death.[10][11][12] This application note

provides key protocols and data for researchers studying the effects of PARP inhibitors on

cancer cells.
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Key Signaling Pathway: Synthetic Lethality in HR-
Deficient Cells
The diagram below illustrates the principle of synthetic lethality, where the inhibition of PARP in

a cell with deficient homologous recombination (e.g., BRCA mutation) leads to cell death.
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Mechanism of PARP Inhibitor-Induced Synthetic Lethality
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General Workflow for In Vitro PARP Inhibitor Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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